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Compound of Interest

Compound Name: NBD-Hydrazine

Cat. No.: B1587704

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of 4-hydrazino-7-
nitro-2,1,3-benzoxadiazole (NBD-Hydrazine) as a pre-column derivatization reagent for the
sensitive determination of carbonyl compounds (aldehydes and ketones) by High-Performance
Liquid Chromatography with Fluorescence Detection (HPLC-FLD).

Introduction

NBD-Hydrazine is a highly effective fluorogenic labeling reagent for the analysis of compounds
containing aldehyde or ketone functional groups.[1] Analytes that lack a native chromophore or
fluorophore can be derivatized with NBD-Hydrazine to form highly fluorescent hydrazone
derivatives.[2] These derivatives can then be readily detected at picomolar levels using HPLC-
FLD. The reaction is typically rapid and results in stable derivatives suitable for
chromatographic separation.[2] The NBD moiety provides favorable fluorescence properties,
with excitation and emission maxima in the visible range, minimizing interference from common
matrix components.[3][4]

Principle of the Reaction:

NBD-Hydrazine reacts with the carbonyl group of an aldehyde or ketone in an acidic medium
via a nucleophilic addition-elimination reaction to form a stable, fluorescent NBD-hydrazone.[3]

General Experimental Workflow
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The overall process involves sample preparation, derivatization with NBD-Hydrazine,
chromatographic separation of the resulting NBD-hydrazones, and their detection by a
fluorescence detector.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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